molecular formula C19H21NO4 B495905 4-[3-(2-Phenoxyethoxy)benzoyl]morpholine

4-[3-(2-Phenoxyethoxy)benzoyl]morpholine

Cat. No.: B495905
M. Wt: 327.4g/mol
InChI Key: NODSGOWRJCWCMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[3-(2-Phenoxyethoxy)benzoyl]morpholine is a morpholine derivative characterized by a benzoyl group substituted at the meta-position (3-position) with a 2-phenoxyethoxy chain. Its molecular formula is C₁₉H₂₁NO₄, with a molecular weight of 327.37 g/mol .

This compound is structurally related to agrochemicals and pharmaceuticals, where morpholine derivatives are often utilized for their bioactivity.

Properties

Molecular Formula

C19H21NO4

Molecular Weight

327.4g/mol

IUPAC Name

morpholin-4-yl-[3-(2-phenoxyethoxy)phenyl]methanone

InChI

InChI=1S/C19H21NO4/c21-19(20-9-11-22-12-10-20)16-5-4-8-18(15-16)24-14-13-23-17-6-2-1-3-7-17/h1-8,15H,9-14H2

InChI Key

NODSGOWRJCWCMN-UHFFFAOYSA-N

SMILES

C1COCCN1C(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3

Canonical SMILES

C1COCCN1C(=O)C2=CC(=CC=C2)OCCOC3=CC=CC=C3

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Position and Structural Variations

Morpholine-containing benzoyl derivatives exhibit diverse biological and physicochemical properties depending on substituent positions (ortho, meta, para) and functional groups. Key examples include:

(a) 4-[2-(2-Phenoxyethoxy)benzoyl]morpholine (CAS 881575-74-2)
  • Structure: Benzoyl group substituted at the ortho-position (2-position) with 2-phenoxyethoxy.
  • Molecular Weight : 327.37 g/mol (same as the target compound but with positional isomerism).
(b) Dimethomorph (CAS 110488-70-5)
  • Structure : (E,Z)-4-[3-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)acryloyl]morpholine.
  • Molecular Weight : 387.9 g/mol.
  • Applications : Systemic fungicide targeting Oomycetes (e.g., Phytophthora spp.). The chlorophenyl and dimethoxyphenyl groups enhance binding to fungal cell wall synthesis enzymes .
(c) 4-(2,4-Dimethoxybenzoyl)morpholine (CAS 53951-94-3)
  • Structure : Benzoyl substituted with dimethoxy groups at 2- and 4-positions.
  • Molecular Weight : 251.28 g/mol.
  • Properties: Reduced lipophilicity (log P ~2.5) compared to phenoxyethoxy derivatives, impacting membrane permeability .
(d) 4-{3-[(4-Ethoxyphenoxy)methyl]benzoyl}morpholine (CAS 438474-09-0)
  • Structure: Meta-substituted benzoyl with ethoxyphenoxymethyl.
  • Molecular Weight : 341.40 g/mol.
  • Features: The ethoxyphenoxy group may confer enhanced oxidative stability compared to phenoxyethoxy chains .

Physicochemical Properties and Environmental Behavior

Compound Molecular Weight (g/mol) log P (Predicted) Key Substituents Applications
4-[3-(2-Phenoxyethoxy)benzoyl]morpholine 327.37 ~3.8* 3-(2-Phenoxyethoxy) Not explicitly stated
Dimethomorph 387.9 4.1 (experimental) Chlorophenyl, dimethoxyphenyl Fungicide
4-(2,4-Dimethoxybenzoyl)morpholine 251.28 ~2.5 2,4-Dimethoxy Research intermediate
4-[2-(2-Phenoxyethoxy)benzoyl]morpholine 327.37 ~3.8* 2-(2-Phenoxyethoxy) Structural studies

*Estimated using fragment-based methods due to lack of experimental data.

  • Dimethomorph’s higher log P (4.1) correlates with its systemic fungicidal activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.